Cas no 52344-56-6 (3-Furanpropanoic acid methyl ester)

• Product Name: 3-Furanpropanoic acid methyl ester
• CAS No: 52344-56-6
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 359849
• PubChem ID: 18470351
• Update Time: 2025-04-19

3-Furanpropanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid methyl ester
• methyl 3-(furan-3-yl)propanoate
• KMEHWKRXEXCQDN-UHFFFAOYSA-N
• Methyl 3-(3-Furanyl)propionate
• DTXSID30594164
• SCHEMBL7010970
• 52344-56-6

• Inchi： 1S/C8H10O3/c1-10-8(9)3-2-7-4-5-11-6-7/h4-6H,2-3H2,1H3
• InChI Key： KMEHWKRXEXCQDN-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CCC(=O)OC

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44